Cas no 942005-94-9 (3-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 3-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 942005-94-9
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5503743
• Update Time: 2025-10-29

3-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 3-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C21H24N2O2/c1-14(2)21(25)23-11-5-8-16-13-18(9-10-19(16)23)22-20(24)17-7-4-6-15(3)12-17/h4,6-7,9-10,12-14H,5,8,11H2,1-3H3,(H,22,24)
• InChI Key： NFQVQKFQZQGXEY-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)(=O)C1=CC=CC(C)=C1

Additional information on 3-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

3-Methyl-N-(1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzamide: A Comprehensive Overview

3-Methyl-N-(1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzamide, also known by its CAS number 942005-94-9, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzamides and features a tetrahydroquinoline backbone, which is a common structural motif in many bioactive molecules. The presence of the methyl group and the 2-methylpropanoyl substituent adds to its structural complexity and functional diversity.

The synthesis of this compound involves a series of well-defined organic reactions. The starting material is typically a substituted aniline derivative, which undergoes acylation to form the benzamide moiety. The tetrahydroquinoline ring is then introduced through a cyclization reaction, often facilitated by appropriate catalysts or reaction conditions. The final product is purified using chromatographic techniques to ensure high purity and stability. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

The structural features of 3-Methyl-N-(1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzamide make it an interesting candidate for various applications. In the pharmaceutical industry, tetrahydroquinoline derivatives are often explored for their potential as kinase inhibitors or modulators of other enzyme activities. The methyl groups present in this compound may contribute to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. Recent studies have shown that similar compounds exhibit promising anti-inflammatory and anti-cancer properties, suggesting that this compound could be a valuable lead in drug discovery.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemicals and materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Furthermore, the compound's electronic properties could be harnessed in the development of new materials for optoelectronic devices.

From an environmental perspective, understanding the degradation pathways of 3-Methyl-N-(1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzamide is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, revealing that microbial communities play a significant role in breaking down such compounds. This knowledge is essential for designing sustainable chemical processes and minimizing the environmental footprint of industrial activities.

The study of this compound also contributes to our broader understanding of heterocyclic chemistry. Tetrahydroquinoline derivatives are known for their versatility in forming hydrogen bonds and exhibiting π-π interactions, which are critical for molecular recognition and self-assembly processes. By investigating the physical and chemical properties of this compound, researchers can gain insights into the design of novel functional materials with tailored properties.

In conclusion, 3-Methyl-N-(1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzamide (CAS No: 942005-94-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable subject for both fundamental research and applied development. As new technologies emerge and our understanding of molecular interactions deepens, this compound will undoubtedly continue to play a significant role in advancing chemical science.